Cas no 891119-50-9 (2,4-dichloro-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide)

• Product Name: 2,4-dichloro-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide
• CAS No: 891119-50-9
• MF: C₁₉H₁₃Cl₂N₅O
• MW: 398.245421171188
• CID: 6287484
• PubChem ID: 7532471
• Update Time: 2025-10-30

2,4-dichloro-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide
• 2,4-dichloro-N-[3-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]benzamide
• F2508-0387
• 891119-50-9
• AKOS024654446
• 2,4-dichloro-N-(3-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}phenyl)benzamide
• 2,4-dichloro-N-(3-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)benzamide

• Inchi： 1S/C19H13Cl2N5O/c1-11-23-24-18-8-7-17(25-26(11)18)12-3-2-4-14(9-12)22-19(27)15-6-5-13(20)10-16(15)21/h2-10H,1H3,(H,22,27)
• InChI Key： JEWNLOLLMZZRKP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(NC1=CC=CC(=C1)C1C=CC2=NN=C(C)N2N=1)=O)Cl

Computed Properties

• Exact Mass: 397.0497154g/mol
• Monoisotopic Mass: 397.0497154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 72.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2,4-dichloro-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide

2,4-Dichloro-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide: A Comprehensive Overview

The compound with CAS No 891119-50-9, known as 2,4-dichloro-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and advanced materials development.

Chemical Structure and Properties

The molecular structure of 2,4-dichloro-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide is characterized by a benzamide core with two chlorine substituents at the 2 and 4 positions of the benzene ring. The benzamide group is further connected to a triazolo-pyridazine ring system via an N-substituent. This triazolo-pyridazine moiety introduces unique electronic properties and enhances the molecule's stability and reactivity.

Synthesis and Characterization

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Structural characterization has been carried out using techniques such as X-ray crystallography, which has provided detailed insights into its three-dimensional arrangement.

Applications in Drug Discovery

2,4-dichloro-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide has shown potential as a lead compound in the development of new pharmaceutical agents. Its ability to modulate key biological targets makes it a valuable candidate for drug discovery programs targeting various diseases. Recent studies have highlighted its activity against specific enzymes and receptors involved in neurodegenerative diseases and cancer.

Materials Science Applications

Beyond its biological applications, this compound has also found relevance in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and solar cells due to its ability to efficiently transport charges within these devices.

Recent Research Findings

Recent studies have focused on optimizing the synthesis of 2,4-dichloro-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide to enhance its stability and bioavailability. Additionally, investigations into its interaction with biological systems have provided valuable insights into its mechanism of action. These findings underscore the importance of this compound in advancing both medicinal chemistry and materials science.

Conclusion

In conclusion, 2,4-dichloro-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool for researchers in both academia and industry. As ongoing research continues to uncover new properties and applications for this compound, it is poised to play an increasingly important role in the development of innovative solutions across various fields.